Cas no 1031526-82-5 (1-[(1,2,3,4-Tetrahydronaphthalen-1-yl)carbamoyl]ethyl 6-chloropyridine-3-carboxylate)

• Product Name: 1-[(1,2,3,4-Tetrahydronaphthalen-1-yl)carbamoyl]ethyl 6-chloropyridine-3-carboxylate
• CAS No: 1031526-82-5
• MF: C₁₉H₁₉ClN₂O₃
• MW: 358.818763971329
• CID: 5906489
• PubChem ID: 42900709
• Update Time: 2025-06-12

1-[(1,2,3,4-Tetrahydronaphthalen-1-yl)carbamoyl]ethyl 6-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1031526-82-5
• EN300-26607234
• 1-[(1,2,3,4-tetrahydronaphthalen-1-yl)carbamoyl]ethyl 6-chloropyridine-3-carboxylate
• AKOS033613122
• Z18370326
• [1-oxo-1-(1,2,3,4-tetrahydronaphthalen-1-ylamino)propan-2-yl] 6-chloropyridine-3-carboxylate
• 1-[(1,2,3,4-Tetrahydronaphthalen-1-yl)carbamoyl]ethyl 6-chloropyridine-3-carboxylate

• Inchi： 1S/C19H19ClN2O3/c1-12(25-19(24)14-9-10-17(20)21-11-14)18(23)22-16-8-4-6-13-5-2-3-7-15(13)16/h2-3,5,7,9-12,16H,4,6,8H2,1H3,(H,22,23)
• InChI Key： SMYSSJDGBUWOCD-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(=O)OC(C)C(NC1C2C=CC=CC=2CCC1)=O

Computed Properties

• Exact Mass: 358.1084202g/mol
• Monoisotopic Mass: 358.1084202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 68.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 1-[(1,2,3,4-Tetrahydronaphthalen-1-yl)carbamoyl]ethyl 6-chloropyridine-3-carboxylate

Research Brief on 1-[(1,2,3,4-Tetrahydronaphthalen-1-yl)carbamoyl]ethyl 6-chloropyridine-3-carboxylate (CAS: 1031526-82-5)

In recent years, the compound 1-[(1,2,3,4-Tetrahydronaphthalen-1-yl)carbamoyl]ethyl 6-chloropyridine-3-carboxylate (CAS: 1031526-82-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of enzyme inhibition and targeted drug delivery. The following research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activity, and potential clinical relevance.

The compound's structure integrates a tetrahydronaphthalene moiety with a 6-chloropyridine-3-carboxylate group, linked via a carbamoyl ethyl bridge. This configuration has been hypothesized to confer selective binding affinity for specific biological targets, such as kinases or proteases. Recent studies have explored its synthesis and optimization, with a focus on improving yield and purity while maintaining its bioactive properties. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structural integrity and stability under various conditions.

One of the most promising areas of research involves the compound's role as a potential inhibitor of inflammatory pathways. Preclinical studies have demonstrated its ability to modulate key signaling molecules, such as NF-κB and COX-2, suggesting utility in treating chronic inflammatory diseases. Additionally, its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME), has been evaluated in animal models, revealing favorable bioavailability and minimal off-target effects. These findings position the compound as a viable candidate for further drug development.

Another critical aspect of recent research has been the exploration of the compound's mechanism of action at the molecular level. Computational modeling and X-ray crystallography have provided insights into its binding interactions with target proteins, elucidating the structural determinants of its efficacy. Such studies are instrumental in guiding the design of derivatives with enhanced potency and selectivity. Furthermore, collaborations between academic and industrial researchers have accelerated the translation of these discoveries into potential therapeutic applications.

Despite these advancements, challenges remain in scaling up production and ensuring the compound's safety profile in human trials. Regulatory considerations, such as compliance with Good Manufacturing Practices (GMP), are also being addressed to facilitate its progression through the drug development pipeline. Future research directions may include combinatorial chemistry approaches to expand its therapeutic scope and the development of targeted delivery systems to improve its efficacy in vivo.

In conclusion, 1-[(1,2,3,4-Tetrahydronaphthalen-1-yl)carbamoyl]ethyl 6-chloropyridine-3-carboxylate represents a compelling area of study in chemical biology and pharmaceutical sciences. Its multifaceted biological activities and potential therapeutic applications underscore the importance of continued investigation. As research progresses, this compound may emerge as a cornerstone in the development of novel treatments for a range of medical conditions, offering new hope for patients and clinicians alike.